Cas no 2229355-98-8 (methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate
• CAS No: 2229355-98-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6109773
• PubChem ID: 165686702
• Update Time: 2025-05-20

methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate
• Methyl 3-bromo-2,4-dimethyl-β-oxobenzenepropanoate
• 2229355-98-8
• EN300-1938171

• Inchi： 1S/C12H13BrO3/c1-7-4-5-9(8(2)12(7)13)10(14)6-11(15)16-3/h4-5H,6H2,1-3H3
• InChI Key： MGLCIAYBZPWUDP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1C)Br)C)(=O)CC(=O)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate

Methyl 3-(3-Bromo-2,4-Dimethylphenyl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate, also known by its CAS number 2229355-98-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is a derivative of propanoic acid, featuring a methyl ester group and a substituted phenyl ring with bromine and methyl substituents. The structure of this compound is characterized by its aromatic ring, which plays a crucial role in its chemical reactivity and potential applications.

The synthesis of methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification processes. The presence of the bromine atom in the aromatic ring introduces unique electronic properties, making this compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents and advanced materials.

In terms of applications, methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate has shown promise in the field of drug discovery. Its ability to undergo various nucleophilic substitutions and additions makes it an ideal candidate for the construction of bioactive molecules. Researchers have explored its use in designing inhibitors for key enzymes involved in disease pathways, such as kinases and proteases.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate. Quantum mechanical calculations have revealed that the bromine substituent significantly alters the electron density distribution on the aromatic ring, enhancing its reactivity towards electrophilic substitution reactions. This understanding has paved the way for more efficient synthetic strategies and improved yields in laboratory settings.

The compound's stability under various reaction conditions has also been a subject of extensive research. Studies have demonstrated that methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate exhibits good thermal stability, making it suitable for high-temperature reactions commonly encountered in industrial processes. Additionally, its resistance to hydrolysis under mild conditions ensures its suitability for aqueous-based applications.

In conclusion, methyl 3-(3-bromo-2,4-dimethylphenyl)-3-oxopropanoate (CAS No: 2229355-98-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.